N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide

• IUPAC Name: N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide
• InChI: InChI=1S/C22H18FNO2/c1-14-9-10-17(11-15(14)2)21(25)16-5-4-8-20(13-16)24-22(26)18-6-3-7-19(23)12-18/h3-13H,1-2H3,(H,24,26)
• InChI Key: ZRUVFRPYLSKAEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C22H18FNO2
• Molecular Weight: 347.4 g/mol

Description

N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide, also known as DMFBA, is a chemical compound commonly used in scientific research for its unique properties. It is a small molecule that can be synthesized in the laboratory using specific methods and has various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide involves its ability to bind to specific proteins and induce conformational changes. N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide has a unique structure that allows it to bind to hydrophobic pockets in proteins, leading to changes in protein structure and function. This property makes N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide an ideal tool for studying protein-ligand interactions and protein conformational changes.
Biochemical and Physiological Effects
N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide has various biochemical and physiological effects. It can induce changes in protein structure and function, leading to altered biochemical pathways. N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide can also affect cellular signaling pathways and gene expression. Additionally, N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide can cause changes in cellular metabolism and energy production.

Advantages and Limitations for Lab Experiments

N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and interact with intracellular proteins. Additionally, N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide has fluorescent properties, making it an ideal tool for studying protein-ligand interactions. However, N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide also has limitations. It can be toxic to cells at high concentrations, and its effects on cellular metabolism and energy production can lead to altered experimental results.

Future Directions

For N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide research include the development of new synthesis methods, new applications, and a deeper understanding of its mechanisms of action.

Synthesis Methods

N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide can be synthesized in the laboratory using a specific method. The synthesis process involves the reaction between 3,4-dimethylbenzoyl chloride and 3-fluoroaniline in the presence of a base, such as sodium hydroxide. The reaction leads to the formation of N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide, which can be purified using various techniques, such as column chromatography.

Scientific Research Applications

N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide has various applications in scientific research. It is commonly used as a fluorescent probe for detecting protein-ligand interactions. It can also be used as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, N-[3-(3,4-dimethylbenzoyl)phenyl]-3-fluorobenzamide can be used as a tool to study protein conformational changes and protein-protein interactions.